Fluorescent C-dot nanocomposites as efficient photothermal agents and multi-modal imaging tracers†
Materials Chemistry Frontiers Pub Date: 2016-09-12 DOI: 10.1039/C6QM00160B
Abstract
Fluorescent C-dot nanocomposites (MB-CDs) have been developed as efficient photothermal agents for potential thermal ablation of cancerous cells. They are also promising multi-modal imaging tracers for both dual-channel cell tracking and photoacoustic imaging of ocular blood vessels. These features endow them with competency to serve in biomarker-targeted molecular imaging as well as in photothermal therapy against cancers.
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